Cas no 1152841-06-9 (2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine)

• Product Name: 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1152841-06-9
• MF: C₁₁H₂₂N₄
• MW: 210.319181919098
• CID: 5186330
• PubChem ID: 28600404
• Update Time: 2025-06-12

2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• [2-(Diethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine
• 1,2-Ethanediamine, N1,N1-diethyl-N2-[(1-methyl-1H-pyrazol-4-yl)methyl]-
• 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine

• Inchi： 1S/C11H22N4/c1-4-15(5-2)7-6-12-8-11-9-13-14(3)10-11/h9-10,12H,4-8H2,1-3H3
• InChI Key： QQKBKQQKRBKVRK-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCNCC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 159
• XLogP3: 0.4
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine

Professional Introduction to Compound with CAS No. 1152841-06-9 and Product Name: 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine

The compound with the CAS number 1152841-06-9 and the product name 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a pyrazole moiety, which is a heterocyclic compound known for its broad spectrum of biological activities, alongside functional groups that enhance its pharmacological properties.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. The presence of a 1-methyl-1H-pyrazol-4-yl substituent in this compound not only contributes to its stability but also imparts specific interactions with biological targets. These interactions are critical for modulating physiological processes and have been extensively studied in the context of developing treatments for various diseases.

The diethylamino and methylamine functional groups present in the compound’s structure play a pivotal role in its pharmacological profile. These groups are known to influence solubility, bioavailability, and binding affinity, making them essential for optimizing drug-like properties. The combination of these elements within the molecular framework of 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine suggests a multifaceted approach to therapeutic intervention.

Current advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with remarkable accuracy. Molecular modeling studies indicate that this compound exhibits potential binding affinity to enzymes and receptors involved in inflammatory pathways. This finding aligns with the growing interest in developing anti-inflammatory agents that target specific molecular mechanisms without causing systemic side effects.

In addition to its anti-inflammatory potential, preliminary pharmacokinetic studies suggest that 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound reaches its target site at effective concentrations while minimizing toxicity. The structural features of this molecule contribute to its stability in biological systems, which is a key factor in determining its therapeutic efficacy.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The integration of multiple functional groups into a single molecular entity requires meticulous planning and execution. Researchers have leveraged advanced synthetic methodologies to construct the desired framework while maintaining high yields and purity levels. This underscores the importance of innovation in synthetic chemistry for developing novel drug candidates.

Recent clinical trials have begun to explore the therapeutic potential of compounds with similar structural motifs. While 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine has not yet entered human trials, preclinical data suggest promising results in animal models. These studies have focused on evaluating its efficacy in conditions such as chronic inflammation and pain management. The observed benefits are attributed to the compound’s ability to modulate key signaling pathways associated with these diseases.

The role of pyrazole derivatives in medicinal chemistry continues to expand as new synthetic strategies are developed. Researchers are increasingly exploring ways to enhance the bioactivity of these compounds through structural modifications. The work on 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine exemplifies this trend, demonstrating how targeted alterations can yield molecules with improved pharmacological profiles.

Future directions in the study of this compound may include investigating its interactions with other biological targets and exploring potential synergistic effects when combined with existing therapies. The versatility of its molecular framework suggests that it could be modified further to address unmet medical needs. As research progresses, it is anticipated that compounds like 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine will play a crucial role in shaping the next generation of pharmaceutical interventions.

In conclusion, the compound with CAS number 1152841-06-9 and product name 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-4-yl)methylamine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play an essential role in advancing therapeutic strategies across various medical disciplines.